N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide

• Molecular Formula: C21H24N2O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide
• InChI: InChI=1S/C21H24N2O/c1-3-4-14-20(24)23(2)21(16-10-6-5-7-11-16)18-15-22-19-13-9-8-12-17(18)19/h5-13,15,21-22H,3-4,14H2,1-2H3
• InChI Key: MFJUWLLYJQVNIF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N(C)C(C1=CC=CC=C1)C2=CNC3=CC=CC=C32

Description

N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide is a compound that belongs to the class of indole derivatives. Indoles are significant heterocyclic systems found in many natural products and drugs. They play a crucial role in cell biology and have various biologically vital properties

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions . Another method involves the alkylation of indole derivatives with appropriate alkyl halides or sulfonates .

Industrial Production Methods

Industrial production of indole derivatives often employs catalytic processes to enhance yield and selectivity. Catalysts such as L-proline, Amberlite, and polyaniline-fluoroboric acid-dodecyl hydrogen sulfate salt have been used to facilitate the synthesis of indole derivatives . These methods are optimized for large-scale production, ensuring high efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide undergoes various chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form indole-2,3-diones.

Reduction: Reduction reactions can convert the indole ring to indoline derivatives.

Substitution: Electrophilic substitution reactions occur readily on the indole ring due to its electron-rich nature.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic reagents like halogens, nitrating agents, and sulfonating agents are commonly employed.

Major Products Formed

The major products formed from these reactions include indole-2,3-diones, indoline derivatives, and various substituted indoles, depending on the specific reagents and conditions used .

Scientific Research Applications

N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Indole derivatives have shown significant biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: This compound is being investigated for its potential therapeutic applications, particularly in the treatment of cancer and infectious diseases.

Industry: Indole derivatives are used in the production of dyes, fragrances, and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide involves its interaction with specific molecular targets and pathways. For instance, some indole derivatives inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells . The compound may also interact with various enzymes and receptors, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide: This compound also inhibits tubulin polymerization and has shown potent anticancer activities.

Indole-3-acetic acid: A plant hormone involved in growth and development.

Indole-3-carbinol: Found in cruciferous vegetables, it has anticancer properties.

Uniqueness

N-[1H-indol-3-yl(phenyl)methyl]-N-methylpentanamide stands out due to its specific structural features and the range of biological activities it exhibits. Its ability to interact with multiple molecular targets makes it a versatile compound for various scientific and industrial applications .